3-[(2R,5R)-2,5-Dimethylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(2R,5R)-2,5-dimethylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C13H17FN2O4S/c1-9-3-4-10(2)16(8-9)13(17)11-5-12(7-15-6-11)20-21(14,18)19/h5-7,9-10H,3-4,8H2,1-2H3/t9-,10-/m1/s1
• InChI Key: UEAJSJRQSFSNQV-NXEZZACHSA-N
• Canonical SMILES: CC1CCC(N(C1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Isomeric SMILES: C[C@@H]1CC[C@H](N(C1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C13H17FN2O4S
• Molecular Weight: 316.35 g/mol

Description

3-[(2R,5R)-2,5-Dimethylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as DFSP and is known for its unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

DFSP inhibits the activity of serine proteases by binding to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, which leads to a decrease in the activity of the enzyme. This inhibition is reversible, and the enzyme activity can be restored by removing the DFSP molecule from the active site.
Biochemical and Physiological Effects:
DFSP has been shown to have various biochemical and physiological effects. One of the most significant effects of DFSP is its ability to inhibit blood coagulation. This property has led to its potential use as an anticoagulant in various medical applications. Additionally, DFSP has been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFSP in laboratory experiments is its specificity. DFSP has a high affinity for serine proteases, which makes it a valuable tool for studying the activity of these enzymes. However, one of the limitations of using DFSP is its potential toxicity. This compound has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of DFSP in scientific research. One potential application is its use as an anticoagulant in medical applications. Additionally, DFSP has been shown to have potential applications in the treatment of various inflammatory diseases. Further research is needed to fully understand the potential of DFSP in these areas and to develop safe and effective treatments based on this compound.

Synthesis Methods

The synthesis of DFSP is a complex process that involves several steps. The first step involves the preparation of 5-fluorosulfonyloxypyridine, which is then reacted with (2R,5R)-2,5-dimethylpiperidine-1-carbonyl chloride to form DFSP. The reaction is typically carried out in the presence of a base such as triethylamine, and the resulting product is purified using various techniques such as column chromatography.

Scientific Research Applications

DFSP has been used extensively in scientific research due to its ability to inhibit the activity of certain enzymes. This compound has been shown to be particularly effective in inhibiting the activity of a family of enzymes known as serine proteases. These enzymes play a crucial role in various biological processes such as blood coagulation, inflammation, and cell migration.